molecular formula C12H14O3 B8330271 2-Acetylphenyl butyrate

2-Acetylphenyl butyrate

Cat. No.: B8330271
M. Wt: 206.24 g/mol
InChI Key: FIZQZVXWHCPBGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetylphenyl butyrate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

(2-acetylphenyl) butanoate

InChI

InChI=1S/C12H14O3/c1-3-6-12(14)15-11-8-5-4-7-10(11)9(2)13/h4-5,7-8H,3,6H2,1-2H3

InChI Key

FIZQZVXWHCPBGT-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)OC1=CC=CC=C1C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 50 g (367 mmol) of 2-hydroxyacetophenone and 47 g (440 mmol) of butyryl chloride in 100 ml of pyridine is stirred for 30 minutes, then diluted with diethyl ether and washed successively with water and aqueous hydrochloric acid. The organic phase is then dried over sodium sulfate, concentrated under reduced pressure and coevaporated 3 times with toluene. By chromatography of the residue on a silica column using a 0-30% mixture of ethyl acetate in cyclohexane, 72 g of product are obtained in oil form.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
47 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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